N-(4-chlorobenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2-methylsulfanyl-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H19ClN2O2S2/c1-26-16-9-3-2-7-14(16)19(24)23(12-13-6-5-11-25-13)20-22-18-15(21)8-4-10-17(18)27-20/h2-4,7-10,13H,5-6,11-12H2,1H3
• InChI Key: URVAVHZYBFZNLW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)N(CC2CCCO2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C20H19ClN2O2S2
• Molecular Weight: 419.0 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-2-(methylthio)-N-((tetrahydrofuran-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H19ClN2O2S2 and its molecular weight is 418.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Complex Molecules

Research has demonstrated the synthesis of complex molecules involving benzothiazole derivatives, which serve as precursors for creating various chemical structures with potential biological activities. For instance, Adhami et al. (2012) presented a study on the synthesis of thiadiazolobenzamide via cyclization of thioxothiourea and its Ni and Pd complexes, highlighting the creation of a new bond between sulfur and nitrogen atoms and a five-membered ring formation. This process involved characterization techniques such as IR, NMR spectroscopy, and mass spectrometry to elucidate the structure of the newly synthesized compound (Adhami et al., 2012).

Biological Applications and Anticancer Activity

Significant research has focused on exploring the biological properties of benzothiazole derivatives. Tiwari et al. (2017) conducted a study on the microwave-assisted synthesis of benzamide derivatives containing a thiadiazole scaffold, which exhibited promising anticancer activity against several human cancer cell lines. This study not only showcased the potential of these compounds as anticancer agents but also emphasized the importance of structural confirmation through various spectroscopic methods and the evaluation of their biological activities through in vitro assays (Tiwari et al., 2017).

Material Science and Supramolecular Chemistry

In material science, benzothiazole derivatives have been investigated for their role in supramolecular chemistry and gelation properties. A study by Yadav and Ballabh (2020) explored the gelation behavior of N-(thiazol-2-yl) benzamide derivatives, revealing the influence of methyl functionality and non-covalent interactions on gelation behavior. The research highlighted the potential of these compounds in creating ethanol/water and methanol/water mixtures with good stability and low minimum gelator concentration, emphasizing their application in developing novel materials (Yadav & Ballabh, 2020).